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Compound of Interest

Compound Name:

N-[2-(3-

phenylpropoxy)phenyl]propanamid

e

Cat. No.: B495756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The following provides essential safety and logistical information for the proper disposal of N-
[2-(3-phenylpropoxy)phenyl]propanamide. As a specific Safety Data Sheet (SDS) for this

compound is not readily available, these procedures are based on general best practices for

the disposal of laboratory chemical waste and information from structurally similar compounds.

N-Phenylpropanamide, a related chemical, is classified as harmful if swallowed, indicating that

N-[2-(3-phenylpropoxy)phenyl]propanamide should be handled as hazardous waste.

Personal Protective Equipment (PPE)
Prior to handling N-[2-(3-phenylpropoxy)phenyl]propanamide for disposal, ensure the

following personal protective equipment is worn to minimize exposure and ensure safety.
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PPE Category Item Specifications

Eye Protection Safety Goggles
Chemical splash goggles that

meet ANSI Z87.1 standards.

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Laboratory Coat
A flame-resistant lab coat

should be worn.

Foot Protection Closed-toe shoes
Shoes that fully cover the feet

are required.

Disposal Workflow
The following diagram outlines the decision-making process and subsequent steps for the

proper disposal of N-[2-(3-phenylpropoxy)phenyl]propanamide.
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Caption: Disposal workflow for N-[2-(3-phenylpropoxy)phenyl]propanamide.
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Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of N-[2-(3-
phenylpropoxy)phenyl]propanamide.

Step 1: Waste Identification and Segregation

Treat N-[2-(3-phenylpropoxy)phenyl]propanamide as a hazardous organic chemical

waste.

Do not mix this compound with non-hazardous waste.[1]

Segregate halogenated and non-halogenated solvent wastes into separate containers.[2] If

N-[2-(3-phenylpropoxy)phenyl]propanamide is dissolved in a solvent, dispose of it

according to the solvent's classification.

Step 2: Containerization

For Solid Waste: Place the solid N-[2-(3-phenylpropoxy)phenyl]propanamide into a

clearly labeled, puncture-resistant, and sealable container designated for solid hazardous

chemical waste.[3]

For Liquid Waste: If the compound is in a liquid form or solution, transfer it to a compatible,

leak-proof container with a secure screw-top cap.[3] Plastic containers are generally

preferred to avoid breakage.[3]

Ensure the container is appropriate for the type of waste. For instance, do not store acidic

solutions in metal containers.[4]

Step 3: Labeling

Properly label the waste container with a hazardous waste tag as soon as the first drop of

waste is added.[4]

The label must include:

The full chemical name: "N-[2-(3-phenylpropoxy)phenyl]propanamide". Avoid using

abbreviations or chemical formulas.[5]
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The concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or lab contact.

A clear indication of the hazards (e.g., "Toxic," "Harmful if Swallowed").

Step 4: Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste is generated.[4][6]

The SAA must be at or near the point of generation.[6]

Ensure that incompatible chemicals are stored separately. For example, keep acids away

from bases and oxidizers away from organic compounds.[4]

Keep the waste container closed at all times, except when adding waste.[4][7]

Step 5: Disposal

Do not dispose of N-[2-(3-phenylpropoxy)phenyl]propanamide down the drain or in the

regular trash.[1][8] The vast majority of organic compounds are considered hazardous and

should not be disposed of in this manner.[1]

Do not allow the chemical to evaporate in a fume hood as a method of disposal.[4][7]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[6]

Follow your institution's specific procedures for requesting a waste pickup.

Disposal of Empty Containers:

Empty containers that held N-[2-(3-phenylpropoxy)phenyl]propanamide must be triple-

rinsed with a suitable solvent.[2][7]
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The first rinsate should be collected and disposed of as hazardous chemical waste.[3]

Subsequent rinses may be permissible for drain disposal depending on local regulations, but

it is best to consult your EHS department.

After triple-rinsing, deface or remove the original label from the container before recycling or

discarding it as regular trash.[7][9]

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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